Cas no 632339-50-5 ()

632339-50-5 structure
structure
Product Name:
CAS No:632339-50-5
MF:C28H52O9
MW:532.707090377808
CID:6693148
PubChem ID:133065436
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C28H52O9/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-27(33)36-22-24(29)20-35-21-25(30)23-37-28(34)19-18-26(31)32/h24-25,29-30H,2-23H2,1H3,(H,31,32)
    • InChI Key: RUEOYQNDBAHZBS-UHFFFAOYSA-N
    • SMILES: O(CC(COCC(COC(CCC(=O)O)=O)O)O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 532.36113323g/mol
  • Monoisotopic Mass: 532.36113323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 29
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 140Ų
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